Dienogest Impurity K (11beta-Hydroperoxy Dienogest)

Specification

• CAS No.: 106111-43-7
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.42
• IUPAC Name: 2-[(8S,13S,14S,17R)-11-hydroperoxy-17-hydroxy-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
• Standard InChI: InChI=1S/C20H25NO4/c1-19-11-17(25-24)18-14-5-3-13(22)10-12(14)2-4-15(18)16(19)6-7-20(19,23)8-9-21/h10,15-17,23-24H,2-8,11H2,1H3/t15-,16-,17?,19-,20+/m0/s1
• SMILES: CC12CC(C3=C4CCC(=O)C=C4CCC3C1CCC2(CC#N)O)OO
• Appearance: Pale Yellow Solid
• Melting Point: >100°C (dec.)

Introduction

Dienogest Impurity K, also known as 11beta-Hydroperoxy Dienogest, is a compound associated with Dienogest, a selective progesterone receptor agonist used primarily in the treatment of endometriosis. This impurity is significant in the pharmaceutical industry due to its relevance in the quality control and stability testing of Dienogest formulations.

Pharmaceutical Significance

Dienogest Impurity K is crucial in the pharmaceutical industry for several reasons:

• Quality Control: It is essential to monitor and control impurities in pharmaceuticals to ensure the efficacy and safety of the final product. Impurities can affect the stability, bioavailability, and potency of drugs.

• Regulatory Compliance: Pharmaceutical companies must adhere to strict regulatory guidelines regarding impurity levels in drug formulations. Dienogest Impurity K is one such impurity that needs to be quantified and controlled.

Research and Development

Research on Dienogest Impurity K involves its synthesis, characterization, and quantification in Dienogest formulations. High-performance liquid chromatography (HPLC) is commonly used for the detection and quantification of this impurity.

Availability and Applications

Dienogest Impurity K is available from various chemical suppliers for research and development purposes. It is used as a reference standard in analytical laboratories to ensure the purity and quality of Dienogest formulations.

Table: Suppliers of Dienogest Impurity K

Supplier	Product Details
SynThink	CAS: 106111-43-7, Assured quality impurity standards
Veeprho	CAS: 106111-43-7, In-stock availability
Clinivex	CAS: 106111-43-7, For research and development purposes